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Compound of Interest

Compound Name: ML353

Cat. No.: B11930720

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of ML355, a selective ligand of the mGlu5 silent allosteric modulator (SAM) intended
for research use only. Adherence to these procedures is vital for ensuring laboratory safety and
maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling ML353, a comprehensive approach to personal protection is mandatory to
minimize exposure risk. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications and Use

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory to protect against

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity
before each use and change
them frequently, especially if

contaminated.

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect skin and

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
handling large quantities or if

there is a risk of aerosolization.

Engineering controls, such as
a fume hood, are the preferred
method for controlling

exposure.

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the stability of ML353 and ensuring the

safety of laboratory personnel.

Handling Protocol

A standardized workflow for handling ML353 will minimize the risk of contamination and

exposure.
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Caption: Standard workflow for handling ML353.

Storage Conditions

ML353 is shipped as a non-hazardous chemical under ambient temperatures.[1] However,

specific storage conditions are necessary to ensure its long-term stability.

Storage Duration Temperature Additional Conditions
Short-term (days to weeks) 0-4°C Dry and dark environment.
Long-term (months to years) -20 °C Dry and dark environment.

Disposal Plan

The disposal of ML353 and any associated contaminated materials must be conducted in

accordance with institutional and local regulations for chemical waste.

Waste Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://nhsbtdbe.blob.core.windows.net/umbraco-assets-hosp/1447/spn223.pdf
https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generated
(Unused ML353, contaminated items)

(Segregate Chemical Waste]

Label Waste Container
(Contents, date, hazards)

(Store in Designated AreaD

(Request Waste Picku@

(Professional DisposaD

Click to download full resolution via product page

Caption: Procedural steps for the disposal of ML353 waste.

Disposal Guidelines:

e Segregation: Do not mix ML353 waste with other waste streams.

o Labeling: Clearly label all waste containers with the contents, including the name "ML353,"
and any associated hazards.

o Storage: Store waste in a designated, secure area away from incompatible materials.
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» Professional Disposal: Arrange for disposal through your institution's environmental health
and safety (EHS) office or a licensed chemical waste disposal company.

By adhering to these safety and logistical protocols, researchers can handle ML353
responsibly, ensuring a safe laboratory environment and the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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